Cas no 315240-28-9 (2-(piperidin-4-yl)-1,5,6,7-tetrahydro-1,8-naphthyridine)

• Product Name: 2-(piperidin-4-yl)-1,5,6,7-tetrahydro-1,8-naphthyridine
• CAS No: 315240-28-9
• CID: 4672364
• Update Time: 2025-10-28

2-(piperidin-4-yl)-1,5,6,7-tetrahydro-1,8-naphthyridine Chemical and Physical Properties

Names and Identifiers

• 2-(piperidin-4-yl)-1,5,6,7-tetrahydro-1,8-naphthyridine

Additional information on 2-(piperidin-4-yl)-1,5,6,7-tetrahydro-1,8-naphthyridine

Introduction to 2-(piperidin-4-yl)-1,5,6,7-tetrahydro-1,8-naphthyridine (CAS No. 315240-28-9)

2-(piperidin-4-yl)-1,5,6,7-tetrahydro-1,8-naphthyridine (CAS No. 315240-28-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of naphthyridines, which are known for their diverse biological activities and potential therapeutic applications. The unique structure of 2-(piperidin-4-yl)-1,5,6,7-tetrahydro-1,8-naphthyridine makes it a valuable candidate for the development of novel drugs targeting various diseases.

The chemical structure of 2-(piperidin-4-yl)-1,5,6,7-tetrahydro-1,8-naphthyridine is characterized by a piperidine ring attached to a tetrahydro-naphthyridine core. This combination provides the molecule with unique pharmacological properties that have been explored in numerous studies. The piperidine moiety is known for its ability to modulate receptor interactions and enhance the bioavailability of the compound. Meanwhile, the tetrahydro-naphthyridine scaffold contributes to the compound's stability and solubility, making it suitable for both in vitro and in vivo studies.

In recent years, significant advancements have been made in understanding the biological activities of 2-(piperidin-4-yl)-1,5,6,7-tetrahydro-1,8-naphthyridine. Research has shown that this compound exhibits potent anti-inflammatory and analgesic properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 2-(piperidin-4-yl)-1,5,6,7-tetrahydro-1,8-naphthyridine effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human macrophages. This finding suggests its potential use in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 2-(piperidin-4-yl)-1,5,6,7-tetrahydro-1,8-naphthyridine has also shown promise in neuropharmacology. Preclinical studies have indicated that this compound can cross the blood-brain barrier and exert neuroprotective effects. A study conducted by researchers at the University of California found that 2-(piperidin-4-yl)-1,5,6,7-tetrahydro-1,8-naphthyridine reduced neuronal damage and improved cognitive function in animal models of Alzheimer's disease. These findings highlight its potential as a therapeutic agent for neurodegenerative disorders.

The pharmacokinetic properties of 2-(piperidin-4-yl)-1,5,6,7-tetrahydro-1,8-naphthyridine have also been extensively studied. Research has shown that this compound has favorable oral bioavailability and a long half-life in vivo. These characteristics make it an attractive candidate for drug development as they ensure sustained therapeutic effects with minimal dosing frequency. Additionally, the compound has demonstrated low toxicity in preclinical toxicity studies, further supporting its safety profile.

In terms of clinical applications, several Phase I and Phase II clinical trials are currently underway to evaluate the safety and efficacy of 2-(piperidin-4-yl)-1,5,6,7-tetrahydro-1,8-naphthyridine. Early results from these trials have been promising. For example, a Phase II trial conducted by a leading pharmaceutical company found that patients with chronic pain conditions experienced significant pain relief without severe side effects when treated with this compound. These findings have generated considerable interest among researchers and clinicians alike.

The synthesis of 2-(piperidin-4-yl)-1,5,6,7-tetrahydro-1，8-naphthyridine has been optimized to improve yield and purity. Various synthetic routes have been developed to produce this compound on a large scale for both research and commercial purposes. One common method involves the reaction of 4-piperidone with 3-aminoisoquinoline under specific conditions to form the desired product. The use of advanced synthetic techniques such as microwave-assisted synthesis has further enhanced the efficiency and scalability of the production process.

In conclusion, 2-(piperidin-4-yl)-1，5，6，7-tetrahydro-l，8-naphthyridine (CAS No. 315240 - 28 - 9 ) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure confers it with potent anti-inflammatory and neuroprotective properties while maintaining favorable pharmacokinetic characteristics. Ongoing research and clinical trials continue to uncover new insights into its mechanisms of action and therapeutic potential. As such,< strong > 2 -( piperidin - 4 - yl ) - 1 , 5 , 6 , 7 - tetrahydro - 1 , 8 - naphthyridine strong > represents an exciting area of exploration for medicinal chemists and pharmaceutical researchers aiming to develop innovative treatments for various diseases. p >